Cas no 2248336-16-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2-dimethyl-1H-imidazole-4-sulfonamido)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2-dimethyl-1H-imidazole-4-sulfonamido)acetate
• CAS No: 2248336-16-3
• MF: C₁₅H₁₄N₄O₆S
• MW: 378.359861850739
• CID: 5862853
• PubChem ID: 165728400
• Update Time: 2025-07-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2-dimethyl-1H-imidazole-4-sulfonamido)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6519298
• 2248336-16-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2-dimethyl-1H-imidazole-4-sulfonamido)acetate

• Inchi： 1S/C15H14N4O6S/c1-9-17-12(8-18(9)2)26(23,24)16-7-13(20)25-19-14(21)10-5-3-4-6-11(10)15(19)22/h3-6,8,16H,7H2,1-2H3
• InChI Key： LRJYZNNRUUXLGS-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C(C)=N1)(NCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 378.06340535g/mol
• Monoisotopic Mass: 378.06340535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 136Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2-dimethyl-1H-imidazole-4-sulfonamido)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2-dimethyl-1H-imidazole-4-sulfonamido)acetate (CAS No. 2248336-16-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2-dimethyl-1H-imidazole-4-sulfonamido)acetate, identified by its CAS number 2248336-16-3, represents a significant advancement in the field of medicinal chemistry and pharmacology. This intricate molecular structure combines elements of heterocyclic chemistry with sulfonamide functionality, making it a promising candidate for various therapeutic applications. The presence of a dioxo group and an isoindol ring system suggests potential interactions with biological targets, while the sulfonamido moiety enhances solubility and bioavailability, critical factors in drug design.

In recent years, the pharmaceutical industry has witnessed a surge in interest toward heterocyclic compounds due to their diverse biological activities. The isoindol scaffold, in particular, has been extensively studied for its role in modulating enzyme inhibition and receptor binding. Research indicates that derivatives of this scaffold exhibit properties that make them suitable for treating conditions ranging from inflammation to neurodegenerative disorders. The incorporation of a dimethylimidazole sulfonamido group into the molecular framework of this compound further expands its pharmacological potential by introducing additional binding pockets and enhancing metabolic stability.

The synthesis and characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2-dimethyl-1H-imidazole-4-sulfonamido)acetate have been the focus of several cutting-edge studies. Advanced computational methods have been employed to predict its binding affinity to various protein targets, including kinases and transcription factors. Preliminary results suggest that this compound may inhibit the activity of enzymes implicated in cancer progression, making it a valuable asset in oncology research. Furthermore, its structural features allow for selective interaction with specific residues in target proteins, minimizing off-target effects—a crucial consideration in drug development.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for drug discovery programs targeting neurological disorders. The dioxo group and the sulfonamido moiety work synergistically to modulate neurotransmitter activity, offering a novel approach to treating conditions such as Alzheimer’s disease and Parkinson’s disease. Recent studies have highlighted the importance of isoindol derivatives in enhancing cholinergic transmission, which is often impaired in these pathologies. The chemical diversity inherent in this compound’s structure provides a rich foundation for further modifications aimed at optimizing therapeutic efficacy.

The pharmacokinetic profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2-dimethyl-1H-imidazole-4-sulfonamido)acetate has also been thoroughly evaluated. Its molecular design ensures good oral bioavailability while minimizing renal clearance, allowing for prolonged circulation and sustained therapeutic action. This characteristic is particularly advantageous in chronic disease management scenarios where consistent drug levels are essential. Additionally, the compound demonstrates favorable metabolic stability, reducing the likelihood of rapid degradation into inactive metabolites—a common challenge in drug development.

From an industrial perspective, the synthesis of this compound exemplifies the growing sophistication of modern organic chemistry techniques. Multi-step synthetic routes have been optimized to achieve high yields and purity standards required for preclinical studies. The use of catalytic methods and green chemistry principles underscores the commitment to sustainable practices in pharmaceutical manufacturing. These advancements not only improve production efficiency but also align with global efforts to minimize environmental impact.

The potential applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,2-dimethyl-1H-imidazole-4-sulfonamido)acetate extend beyond traditional therapeutic areas. Its unique structural features make it amenable to use as an intermediate in the synthesis of more complex molecules with tailored biological activities. This versatility positions it as a cornerstone compound in medicinal chemistry libraries used by research institutions and pharmaceutical companies worldwide.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoi ndo l - - yl - - ( - - - - ) - - acetate (CAS No. 2248336 - -16 - -- ) represents a significant contribution to modern drug discovery efforts. Its intricate molecular architecture combines functional groups known for their biological activity while maintaining favorable pharmacokinetic properties . As research progresses , this compound is poised to play a pivotal role i n developing novel therapies across multiple disease indications . p >